2,3-Dichloro-5-(2,2-diethoxyethoxy)pyridine

• Molecular Formula: C11H15Cl2NO3
• Molecular Weight: 280.14 g/mol
• IUPAC Name: 2,3-dichloro-5-(2,2-diethoxyethoxy)pyridine
• InChI: InChI=1S/C11H15Cl2NO3/c1-3-15-10(16-4-2)7-17-8-5-9(12)11(13)14-6-8/h5-6,10H,3-4,7H2,1-2H3
• InChI Key: VMLZRRNCBASMEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(COC1=CC(=C(N=C1)Cl)Cl)OCC

Description

2,3-Dichloro-5-(2,2-diethoxyethoxy)pyridine is a useful research compound. Its molecular formula is C11H15Cl2NO3 and its molecular weight is 280.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Bromoacetaldehyde diethyl acetal (2.74 ml, 18.3 mmol) and cesium carbonate (9.93 g, 30.5 mmol) were added to an N,N-dimethylacetamide solution (10 ml) of 5,6-dichloropyridin-3-ol (1.0 g, 6.10 mmol), and stirred under a nitrogen atmosphere at 100° C. for 16 hours. Saline solution and ethyl acetate were added to the reaction solution, the organic layer was washed with water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (Biotage, hexane:ethyl acetate=11:1 to 9:1) to obtain 2,3-dichloro-5-(2,2-diethoxyethoxy)pyridine (1.51 g, yield: 88%) as an orange oil.